Cas no 2098071-17-9 ((2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol)

• Product Name: (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol
• CAS No: 2098071-17-9
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 5728052
• PubChem ID: 121204339
• Update Time: 2025-06-28

(2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [2-(3-chloropyrazin-2-yl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-3a-yl]methanol
• AKOS026712631
• F1907-8288
• starbld0023089
• (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol
• 2098071-17-9
• Cyclopenta[c]pyrrole-3a(1H)-methanol, 2-(3-chloro-2-pyrazinyl)hexahydro-
• (2-(3-Chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(H)-yl)methanol

• Inchi： 1S/C12H16ClN3O/c13-10-11(15-5-4-14-10)16-6-9-2-1-3-12(9,7-16)8-17/h4-5,9,17H,1-3,6-8H2
• InChI Key： MZYBTTKJAJRIPM-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CC2CCCC2(CO)C1

Computed Properties

• Exact Mass: 253.0981898g/mol
• Monoisotopic Mass: 253.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 401.3±45.0 °C(Predicted)
• pka: 14.99±0.10(Predicted)

Additional information on (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol

Introduction to (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol (CAS No. 2098071-17-9)

(2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol (CAS No. 2098071-17-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol is noteworthy for its combination of a 3-chloropyrazine moiety and a hexahydrocyclopenta[c]pyrrole ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The 3-chloropyrazine moiety is known for its ability to interact with various biological targets, including enzymes and receptors, while the hexahydrocyclopenta[c]pyrrole ring contributes to the compound's overall stability and solubility.

The synthesis of (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol has been a subject of extensive research. One common approach involves the reaction of 3-chloropyrazine-2-carbaldehyde with a suitable amine derivative, followed by reduction and cyclization steps. Recent studies have explored alternative synthetic routes to improve yield and reduce the number of reaction steps, making the compound more accessible for large-scale production. For instance, a one-pot synthesis method using microwave irradiation has been reported to significantly enhance the efficiency of the process.

In terms of biological activities, (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has also exhibited antiproliferative effects against several cancer cell lines, suggesting its potential as a novel anticancer agent. These findings have sparked interest in further investigating the mechanisms underlying its biological activities.

Recent advancements in computational chemistry have provided valuable insights into the structure-activity relationships (SAR) of (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol. Molecular docking studies have revealed that the compound binds selectively to key protein targets, such as kinases and G-protein coupled receptors (GPCRs). These interactions are crucial for modulating cellular signaling pathways and contribute to the compound's therapeutic effects. Additionally, quantum mechanical calculations have helped optimize the compound's electronic properties, enhancing its pharmacokinetic profile.

The pharmacological properties of (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol have been extensively studied to evaluate its safety and efficacy. Preclinical toxicology assessments have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development. Furthermore, pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring effective drug delivery.

Clinical trials are currently underway to assess the safety and efficacy of (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms associated with neurological disorders and cancer. These findings have paved the way for larger-scale clinical trials to further validate the compound's therapeutic potential.

In conclusion, (2-(3-chloropyrazin-2-yl)hexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol (CAS No. 2098071-17-9) represents a promising candidate in the development of novel therapeutics for neurological disorders and cancer. Its unique chemical structure, combined with its favorable biological activities and pharmacological properties, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential to improve patient outcomes and advance medical treatments.